3-(4-Chlorophenyl)-7-(4-cyclohexylpiperazin-1-yl)-5-methylpyrazolo[1,5-a]pyrimidine

• IUPAC Name: 3-(4-chlorophenyl)-7-(4-cyclohexylpiperazin-1-yl)-5-methylpyrazolo[1,5-a]pyrimidine
• InChI: InChI=1S/C23H28ClN5/c1-17-15-22(28-13-11-27(12-14-28)20-5-3-2-4-6-20)29-23(26-17)21(16-25-29)18-7-9-19(24)10-8-18/h7-10,15-16,20H,2-6,11-14H2,1H3
• InChI Key: PXKIXLCFYKGQDI-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC2=C(C=NN2C(=C1)N3CCN(CC3)C4CCCCC4)C5=CC=C(C=C5)Cl
• Molecular Formula: C23H28ClN5
• Molecular Weight: 410.0 g/mol

Description

3-(4-Chlorophenyl)-7-(4-cyclohexylpiperazin-1-yl)-5-methylpyrazolo[1,5-a]pyrimidine is a useful research compound. Its molecular formula is C23H28ClN5 and its molecular weight is 409.96. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Crystal Structure

• Researchers have successfully synthesized derivatives similar to "3-(4-Chlorophenyl)-7-(4-cyclohexylpiperazin-1-yl)-5-methylpyrazolo[1,5-a]pyrimidine", focusing on their crystal structures and potential biological activities. For instance, the crystal structure of a related compound was analyzed, revealing its potential for moderate anticancer activity (Lu Jiu-fu et al., 2015).

Anticancer and Antimicrobial Properties

• Another area of interest is the development of compounds with potential anticancer and antimicrobial properties. For example, specific derivatives have been synthesized with the intention of evaluating their activity against various cancer cell lines and microorganisms, indicating the potential for therapeutic applications (K. Atta et al., 2011).

Antiviral Activity

• The antiviral activities of pyrazolo[1,5-a]pyrimidine analogues have also been a subject of study, with some compounds showing activity against viruses such as human cytomegalovirus and herpes simplex virus type 1 (N. Saxena et al., 1990).

Synthesis Techniques

• Innovative synthesis techniques for pyrazolo[1,5-a]pyrimidine derivatives have been developed, demonstrating the chemical versatility and potential for creating a broad range of biologically active compounds. These methods enable the generation of molecules with varied pharmacological properties (Juan C Castillo et al., 2018).

Fluorescent Probes

• The use of pyrazolo[1,5-a]pyrimidines as intermediates for the preparation of functional fluorophores highlights their utility in biochemical research, where they can serve as fluorescent probes for detecting biologically or environmentally relevant species (Juan C Castillo et al., 2018).